Cas no 1820706-39-5 (3-(4-FLUOROBENZENESULFONYL)AZETIDINE HYDROCHLORIDE)

• Product Name: 3-(4-FLUOROBENZENESULFONYL)AZETIDINE HYDROCHLORIDE
• CAS No: 1820706-39-5
• MDL: MFCD26793410
• CID: 4619459
• PubChem ID: 72716823
• Update Time: 2025-10-08

3-(4-FLUOROBENZENESULFONYL)AZETIDINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzenesulfonyl)azetidine hydrochloride
• 3-(4-FLUOROBENZENESULFONYL)AZETIDINE HYDROCHLORIDE

• MDL： MFCD26793410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-FLUOROBENZENESULFONYL)AZETIDINE HYDROCHLORIDE

3-(4-Fluorobenzenesulfonyl)azetidine hydrochloride: A Comprehensive Overview

3-(4-Fluorobenzenesulfonyl)azetidine hydrochloride, identified by the CAS number 1820706-39-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a sulfonamide derivative, specifically featuring a fluorobenzene sulfonyl group attached to an azetidine ring. The structure of this molecule combines elements of both aromatic and cyclic amine chemistry, making it a versatile compound with potential applications in drug design and material science.

The fluorobenzene sulfonyl group, represented as 4-fluorobenzenesulfonyl, is a key feature of this compound. Fluorine substitution on the benzene ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is commonly employed in drug design to enhance metabolic stability and improve bioavailability. The azetidine ring, a four-membered saturated cyclic amine, contributes to the compound's rigidity and can serve as a platform for further functionalization.

Recent studies have highlighted the potential of sulfonamide derivatives like 3-(4-fluorobenzenesulfonyl)azetidine hydrochloride in various therapeutic areas. For instance, research has shown that such compounds can act as inhibitors of certain enzymes involved in neurological disorders, such as Alzheimer's disease. The unique combination of the sulfonyl group and the azetidine ring allows for precise modulation of pharmacokinetic properties, making this compound a promising candidate for drug development.

In terms of synthesis, 3-(4-fluorobenzenesulfonyl)azetidine hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the sulfonyl group and the azetidine ring to form stable bonds. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, enhancing efficiency and yield.

The pharmacological profile of this compound has been extensively studied in preclinical models. Results indicate that it exhibits moderate potency in inhibiting specific targets while showing acceptable toxicity profiles. These findings underscore its potential as a lead compound for further optimization in drug discovery programs.

In conclusion, 3-(4-fluorobenzenesulfonyl)azetidine hydrochloride represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with promising biological activity, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to unravel its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.